Y-doped BaZrO3 as a chemically stable electrolyte for proton-conducting solid oxide electrolysis cells (SOECs)†
Journal of Materials Chemistry A Pub Date: 2015-02-09 DOI: 10.1039/C4TA07202B
Abstract
A proton-conducting solid oxide electrolysis cell using an Y-doped BaZrO3 electrolyte film, which has been demonstrated to be chemically stable, was successfully fabricated for the first time and showed a promising electrolysis performance.
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